![molecular formula C16H12ClFO3 B2449285 3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-acrylic acid CAS No. 400825-72-1](/img/structure/B2449285.png)
3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-acrylic acid
Description
“3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-acrylic acid” is a chemical compound with the molecular formula C16H12ClFO3 and a molecular weight of 306.72 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-acrylic acid” is represented by the formula C16H12ClFO3 . The structure includes a benzyl group attached to a phenyl group via an oxygen atom, with the phenyl group further connected to an acrylic acid moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-acrylic acid” include a molecular weight of 306.72 and a molecular formula of C16H12ClFO3 .Scientific Research Applications
Environmental Chemistry
Application: It can be investigated for its environmental impact, such as its behavior in water systems or its biodegradability, contributing to safer chemical practices.
Each application mentioned above would require a detailed experimental approach tailored to the specific goals of the research. The compound’s versatility in various scientific fields highlights its importance in research and development. For further details on experimental procedures and technical specifications, researchers typically refer to scientific literature and product information provided by suppliers like Santa Cruz Biotechnology .
Computational Chemistry
Application: Theoretical studies could employ this compound in computational models to predict its reactivity and interaction with other molecules, aiding in the design of new compounds with desired properties.
These applications are speculative and based on the general chemical structure and properties of the compound. Actual uses would require extensive research and validation. For specific details and experimental methodologies, scientists refer to specialized databases and peer-reviewed publications .
properties
IUPAC Name |
(E)-3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClFO3/c17-14-2-1-3-15(18)13(14)10-21-12-7-4-11(5-8-12)6-9-16(19)20/h1-9H,10H2,(H,19,20)/b9-6+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKGJSMNIONIGP-RMKNXTFCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C=CC(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)/C=C/C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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